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Compound of Interest

Compound Name: 4-Phenylamino-benzonitrile

Cat. No.: B1588435

An In-depth Technical Guide to the Safety, Handling, and Toxicity of 4-Phenylamino-
benzonitrile

This guide provides comprehensive safety, handling, and toxicity information for 4-
Phenylamino-benzonitrile (CAS No. 36602-01-4), tailored for researchers, scientists, and
professionals in drug development. The information is structured to deliver not just protocols,
but the scientific rationale underpinning them, ensuring a culture of safety and informed risk
assessment in the laboratory.

Compound Identification and Physicochemical
Properties

4-Phenylamino-benzonitrile, also known as 4-anilinobenzonitrile, is an organic compound
that serves as a valuable intermediate in the synthesis of various pharmaceuticals and
agrochemicals.[1] Its structure, featuring a benzonitrile moiety substituted with a phenylamino
group, allows for diverse chemical transformations.[1] Understanding its fundamental properties
is the first step in safe handling.

Table 1: Compound Identification and Properties
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Property Value Source(s)

IUPAC Name 4-anilinobenzonitrile [2][3]

4-Cyanodiphenylamine, N-
Synonyms . [1]
Phenyl-4-cyanoaniline

CAS Number 36602-01-4 [1][2]
Molecular Formula Ci3Hi1oN:2 [2][3]
Molecular Weight 194.23 g/mol [2]

White to off-white
Appearance . _ [11[4]
solid/crystalline substance

| Melting Point | 97-98 °C |[4] |

Hazard Identification and GHS Classification

4-Phenylamino-benzonitrile is classified as hazardous under the Globally Harmonized
System (GHS). The primary risks are associated with acute toxicity via oral and dermal routes,
as well as significant irritation potential.[2] A thorough understanding of these hazards is critical
for risk mitigation.

GHS Pictograms:

lwialt text

Signal Word: Warning[2]

Table 2: Summary of GHS Hazard Classifications
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Hazard Class Category Hazard Statement

H302: Harmful if

Acute Toxicity, Oral Category 4
swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
) o H317: May cause an allergic
Skin Sensitization Category 1

skin reaction

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory
irritation |

Source: European Chemicals Agency (ECHA) C&L Inventory.[2]

The causality behind these classifications lies in the compound's chemical nature. The nitrile
group can be metabolized to release cyanide, a known systemic toxin, although the rate and
extent for this specific molecule are not well-documented. The aromatic amine structure is often
associated with skin sensitization.

Toxicological Profile: Understanding the Risks

The toxicological data for 4-Phenylamino-benzonitrile primarily points to acute effects.
Chronic exposure data is limited, necessitating a cautious approach.

e Acute Toxicity: The compound is confirmed to be harmful if ingested or absorbed through the
skin.[2] Symptoms of exposure to related benzonitrile compounds can include dizziness,
headache, nausea, respiratory distress, convulsions, and coma in severe cases.[5]

« lIrritation and Sensitization: Direct contact can cause significant skin and eye irritation.[2]
Furthermore, it is classified as a skin sensitizer, meaning that initial exposure may prime the
immune system, leading to a more severe allergic reaction upon subsequent contact.[2]
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o Genotoxicity: While specific data for this compound is scarce, a study on the parent
compound, benzonitrile, demonstrated aneugenic effects (interference with the mitotic
spindle apparatus) in V79 cells at low concentrations.[6] This suggests that the potential for
chromosomal damage should be a consideration for this class of compounds, warranting
careful handling to minimize exposure.

o Neurotoxicity: There are no direct reports of neurotoxicity for 4-Phenylamino-benzonitrile.
However, a case report on a structurally related compound, 4-Methylsulfonyl-benzonitrile,
detailed severe toxic encephalopathy and peripheral neuropathy following occupational
exposure.[7] This highlights a potential risk for this class of chemicals and underscores the
importance of preventing inhalation and dermal absorption.

Exposure Controls and Personal Protection

A multi-layered approach, based on the hierarchy of controls, is essential for safely managing
4-Phenylamino-benzonitrile in a research setting.
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Hierarchy of Controls for 4-Phenylamino-benzonitrile

Elimination/Substitution

(Most Effective)
Consider safer alternatives if possible.

Engineering Controls
Work in a certified chemical fume hood.
Use closed systems for transfers.

Administrative Controls
Develop SOPs. Restrict access.
Provide documented training.

Personal Protective Equipment (PPE)
(Least Effective)
Mandatory use of gloves, lab coat, eye protection.

Click to download full resolution via product page

Caption: The Hierarchy of Controls applied to handling 4-Phenylamino-benzonitrile.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Prevents dermal

Chemically resistant absorption (Acute Tox. 4)
Hand Protection gloves (e.g., Nitrile and skin
rubber). irritation/sensitization.[8]
[°]
Safety glasses with side- Protects against serious eye
Eye/Face Protection shields or goggles. Use a face irritation from dust or splashes.
shield for splash hazards. [819]

) ] Prevents contamination of
Skin and Body Protection Standard laboratory coat. ]
personal clothing.[9]

| Respiratory Protection | Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if ventilation is inadequate. | Mitigates risk of
respiratory tract irritation.[9] |

Safe Handling, Storage, and Disposal

Handling:

Always handle this compound within a certified chemical fume hood to control exposure to
dust or vapors.[9]

Avoid generating dust.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[8][10]

Wash hands thoroughly after handling and before leaving the laboratory.[8][10]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[8][10]

» Store locked up or in an area accessible only to qualified and authorized personnel.[8][9][10]

o Keep away from strong oxidizing agents and strong bases.[9]
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Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[8]

e Do not allow the chemical to enter drains or sewer systems.[11]

Emergency Procedures: A Self-Validating System

Rapid and correct response during an emergency is critical. All personnel must be trained on
these protocols.

Experimental Protocol: Minor Spill Response This protocol is for small spills (<5g) of solid 4-
Phenylamino-benzonitrile inside a chemical fume hood.

Alert & Restrict: Alert personnel in the immediate area. Restrict access to the spill zone.
« Don PPE: Ensure you are wearing the appropriate PPE as described in Table 3.

o Contain & Absorb: Gently cover the spill with a dry, inert absorbent material (e.g., vermiculite,
dry sand). Do not use combustible materials like paper towels for the initial cleanup.

o Collect: Carefully sweep or scoop the absorbed material and spilled solid into a designated,
labeled hazardous waste container. Avoid creating dust.

o Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,
ethanol or isopropanol), followed by a wipe with soap and water.

o Final Cleanup: Place all contaminated materials (wipes, gloves) into the hazardous waste
container.

¢ Report: Report the incident to the laboratory supervisor or safety officer.
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Assess Spill
(Size, Location, Hazard)

Is it manageable?

YES NO

Minor Spill Major Spill
(<59, Contained) (Large, Uncontained)

Evacuate Area
Don Appropriate PPE Alert Others
Call Emergency Services (911)

Follow Minor Spill Protocol:
1. Contain
2. Collect
3. Decontaminate

Dispose of Waste

Report Incident

Click to download full resolution via product page
Caption: Decision workflow for responding to a chemical spill.

First Aid Measures: The following protocols must be initiated immediately following exposure.
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« If Inhaled: Remove the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[9]

 In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected
area with soap and plenty of water for at least 15 minutes. Seek immediate medical
attention.[5][9]

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[12] Remove contact lenses if present and
easy to do. Seek immediate medical attention.

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a POISON CENTER or doctor immediately.[8][10]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[8][11]

o Specific Hazards: Combustion may produce hazardous gases including carbon oxides,
nitrogen oxides (NOx), and hydrogen cyanide.[9]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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